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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the surgical implantation

technique for Biocryl™ screws, with a focus on the Biocryl Rapide™ biocomposite material.

The information is intended to guide researchers and professionals in understanding the

material properties, surgical procedures, and biological interactions of these implants.

Introduction to Biocryl™ Screws
Biocryl™ screws are bioabsorbable medical implants used for fixation in various orthopedic

procedures, most notably in anterior cruciate ligament (ACL) reconstruction. The screws are

composed of Biocryl Rapide™, a biocomposite material consisting of 70% Poly(L-lactide-co-

glycolide) (PLGA) and 30% β-Tricalcium Phosphate (β-TCP).[1][2] This composition is

designed to provide robust initial fixation while gradually being resorbed and replaced by bone

over time.[2][3] The proprietary Micro-Particle Dispersion (MPD) manufacturing process

ensures a homogenous blend of PLGA and β-TCP particles, which is critical for the material's

strength and resorption properties.[1][2]

The PLGA component, a copolymer of polylactic acid (PLA) and polyglycolic acid (PGA),

facilitates a controlled and faster degradation compared to materials made of pure PLA.[4][5]

The β-TCP component is an osteoconductive ceramic that promotes bone ingrowth as the

PLGA matrix resorbs.[1][2] This combination of materials aims to provide a temporary scaffold

for tissue healing that is eventually replaced by the patient's own bone.[4]
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Quantitative Data
The following tables summarize key quantitative data related to the material composition,

available sizes, and biomechanical performance of Biocryl™ screws, specifically the

MILAGRO™ Advance Interference Screw which is made from Biocryl Rapide™.

Table 1: Material Composition of Biocryl

Rapide™

Component Percentage by Weight

Poly(L-lactide-co-glycolide) (PLGA) 70%

β-Tricalcium Phosphate (β-TCP) 30%

Table 2: Available Dimensions of

MILAGRO™ Advance Interference Screws

Diameter (mm) Length (mm)

7 23

8 23

9 23, 30

10 23, 30

11 23, 30

12 35

[Source: Clinical Gate, Musculoskeletal Key][4]
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Table 3: Biomechanical Performance Data

Parameter Value

Mean Pull-Out Strength (MILAGRO™ vs.

original Biocryl™)
890 N vs. 650 N

[Source: Roundtable Discussion - The

interference screw has been redefined.][4]

Experimental Protocols
The following is a generalized protocol for the surgical implantation of a Biocryl™ interference

screw (e.g., MILAGRO™ Advance Interference Screw) for ACL reconstruction with a bone-

tendon-bone (BTB) graft. This protocol is a synthesis of information from various surgical

technique guides and should be adapted by qualified professionals based on patient-specific

factors.

Pre-operative Preparation
Graft Preparation:

Harvest the BTB autograft or prepare the allograft.

Drill a hole in each bone block approximately 10 mm from the edge.

Keep the graft under tension and hydrated with sterile saline until implantation.[6]

Patient Positioning and Portal Placement:

Position the patient supine with the operative knee flexed.

Establish standard arthroscopic portals (anterolateral for viewing, anteromedial for

working).[7]

Surgical Procedure: Femoral Fixation
Femoral Tunnel Preparation:
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Create the femoral tunnel using an anteromedial portal technique to the desired diameter,

as determined by the graft size.[6]

Ensure the tunnel is positioned anatomically within the native ACL footprint.[7]

Graft Passage:

Pass the graft into the femoral tunnel.

Screw Selection and Insertion:

Select a MILAGRO™ Advance Interference Screw with a diameter typically 2 mm smaller

than the femoral tunnel diameter and a length of 23 mm.[6]

With the knee flexed between 110 and 120 degrees, maintain tension on the sutures to

keep the graft fully seated in the tunnel.[6]

Tapping: It is recommended to tap the full length of the intended screw placement to ease

insertion and reduce stress on the screw.[6]

Insert the screw over a guidewire, advancing it until it is fully seated and provides secure

fixation of the bone block.

Surgical Procedure: Tibial Fixation
Tibial Tunnel Preparation:

Create the tibial tunnel, ensuring the final diameter matches the graft diameter. Tunnel

dilation is recommended.[6]

Screw Selection and Insertion:

Select a MILAGRO™ Advance Interference Screw with a diameter typically 1 mm smaller

than the tibial tunnel diameter and a length of 30 to 35 mm.[6]

Apply approximately 10-15 lbs of distal tension on the BTB graft sutures.[5]
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Cycle the knee through a full range of motion approximately 20 times to pre-tension the

graft.[5]

Tapping: As with the femoral side, tapping the tibial tunnel is recommended.[6]

Insert the screw over a guidewire until it is fully seated, providing secure interference

fixation of the bone block within the tibial tunnel.

Post-operative Care
Post-operative care should follow standard protocols for ACL reconstruction, including

weight-bearing restrictions and a structured rehabilitation program.
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Caption: Surgical workflow for Biocryl™ screw implantation in ACL reconstruction.
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Caption: Biological response to Biocryl™ screw implantation leading to osteointegration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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